Cas no 1806016-90-9 (2-Methoxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid)

• Product Name: 2-Methoxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid
• CAS No: 1806016-90-9
• MF: C₁₀H₇F₆NO₄
• MW: 319.157304048538
• CID: 4842325
• Update Time: 2025-06-09

2-Methoxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C10H7F6NO4/c1-20-8-7(21-10(14,15)16)4(2-6(18)19)5(3-17-8)9(11,12)13/h3H,2H2,1H3,(H,18,19)
• InChI Key： FOQFAQUAUVVWOS-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1CC(=O)O)OC(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 2.7
• Topological Polar Surface Area: 68.6

Additional information on 2-Methoxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid

Introduction to 2-Methoxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic Acid (CAS No. 1806016-90-9)

2-Methoxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1806016-90-9, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse pharmacological properties. The presence of multiple fluorinated and methoxy substituents in its molecular structure endows it with distinct electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The compound's molecular formula can be represented as C₁₁H₇F₅NO₄, highlighting its complex composition involving carbon, hydrogen, fluorine, nitrogen, and oxygen atoms. The structural arrangement of these atoms results in a molecule with high lipophilicity and potential interactions with biological targets, such as enzymes and receptors. This characteristic is particularly valuable in the design of novel therapeutic agents where precise molecular interactions are crucial for efficacy.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The specific substitution pattern in 2-methoxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid makes it an intriguing subject for studying how fluorine atoms can influence the overall biological activity of a molecule. For instance, the electron-withdrawing nature of fluorine can enhance the potency of a drug by increasing its binding affinity to biological targets, while also potentially improving its resistance to metabolic degradation.

The acetic acid moiety at the 4-position of the pyridine ring introduces a carboxyl group that can participate in various biochemical reactions, such as esterification or amidation, which are common strategies in drug synthesis to enhance solubility or target specificity. This functional group also allows for further derivatization, enabling chemists to explore a wide range of analogs with tailored properties. The combination of these structural elements suggests that 2-methoxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid could serve as a versatile building block for the development of new pharmaceuticals.

Current research in medicinal chemistry increasingly emphasizes the importance of understanding structure-activity relationships (SAR) to optimize drug candidates. The fluorinated pyridines have been extensively studied for their role in anticancer, anti-inflammatory, and antimicrobial applications. For example, recent studies have demonstrated that certain fluorinated pyridines exhibit potent inhibitory effects on kinases and other enzymes involved in cancer progression. The compound under discussion may share similar mechanisms of action or offer novel interactions that could lead to breakthroughs in therapeutic intervention.

The synthesis of 2-methoxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or fluorination methods, are often employed to introduce the desired substituents onto the pyridine core. These synthetic strategies not only highlight the complexity of working with fluorinated compounds but also showcase the ingenuity required in modern chemical synthesis.

The pharmacological potential of this compound has not been fully elucidated, but preliminary studies suggest that it may possess interesting biological activities. For instance, its structural similarity to known bioactive molecules raises the possibility that it could interact with specific proteins or nucleic acids in a manner that elicits therapeutic effects. Further investigation into its pharmacodynamics and pharmacokinetics will be essential to determine its viability as a lead compound for drug development.

In addition to its pharmaceutical applications, 2-methoxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid may find utility in other areas of chemical biology. Its unique structure could serve as a scaffold for designing probes or inhibitors for biochemical assays, helping researchers dissect complex signaling pathways or metabolic processes. The ability to modulate fluorinated pyridines with different substituents allows for fine-tuning their reactivity and selectivity, making them valuable tools in laboratory research.

The growing interest in fluorinated compounds is also driven by their favorable physicochemical properties, such as improved bioavailability and reduced susceptibility to enzymatic degradation. These attributes are particularly important for oral medications where first-pass metabolism can significantly diminish drug efficacy. By incorporating fluorine atoms into drug molecules like 2-methoxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid, chemists can enhance these properties while maintaining or even improving target specificity.

In conclusion,2-Methoxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1806016-90-9) represents a fascinating compound with immense potential in pharmaceutical research. Its complex structure and unique substitution pattern position it as a promising candidate for further exploration in drug discovery. As our understanding of structure-biology relationships continues to evolve, compounds like this one will play an increasingly critical role in developing next-generation therapeutics that address unmet medical needs.